Cas no 2229270-34-0 ({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol)

• Product Name: {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol
• CAS No: 2229270-34-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6497883
• PubChem ID: 165668227
• Update Time: 2025-07-22

{1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol
• EN300-1729776
• {1-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanol
• 2229270-34-0

• Inchi： 1S/C9H14N2O/c12-8-9(2-3-9)4-7-11-6-1-5-10-11/h1,5-6,12H,2-4,7-8H2
• InChI Key： APVOXLXFSKSMQA-UHFFFAOYSA-N
• SMILES： OCC1(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol

Comprehensive Overview of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol (CAS No. 2229270-34-0)

{1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol (CAS No. 2229270-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring with a pyrazole moiety, linked via an ethyl bridge, and terminated with a methanol functional group. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The compound's CAS number 2229270-34-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often search for "2229270-34-0 solubility" or "{1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol synthesis" to explore its applications in drug discovery. Recent trends highlight its potential in modulating enzyme activity, particularly in kinase inhibition studies, aligning with the growing demand for targeted therapies in oncology and inflammation.

From a synthetic chemistry perspective, the pyrazole-cyclopropyl scaffold in {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol offers versatility. Queries like "pyrazole derivatives in medicinal chemistry" or "cyclopropyl methanol applications" reflect its relevance in designing novel inhibitors. The compound's stability under physiological conditions further enhances its appeal for prodrug development, a hot topic in precision medicine.

Environmental and safety profiles are also frequently discussed. While not classified as hazardous, proper handling of CAS 2229270-34-0 is essential to maintain integrity during storage. Searches for "green chemistry approaches for pyrazole synthesis" underscore the industry's shift toward sustainable practices, where this compound's efficient preparation methods could play a role.

In summary, {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanol represents a compelling case study in modern heterocyclic chemistry. Its dual functionality—combining a hydrogen-bond acceptor (pyrazole) and a hydrophilic tail (methanol)—makes it a candidate for fragment-based drug design. As AI-driven molecular modeling advances, compounds like this will likely feature prominently in virtual screening libraries, answering queries such as "AI in small molecule discovery" and "next-generation heterocycles."